Cas no 2358-32-9 (1-Bromo-4-(bromodifluoromethyl)benzene)

1-Bromo-4-(bromodifluoromethyl)benzene is a halogenated aromatic compound featuring both a bromo substituent and a bromodifluoromethyl group on the benzene ring. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for introducing difluoromethyl and bromo functionalities into target molecules. Its dual functionality allows for selective transformations in cross-coupling reactions, nucleophilic substitutions, and fluorination processes. The compound is often utilized in pharmaceutical and agrochemical research due to its ability to modulate electronic and steric properties in complex molecules. Stability under standard conditions and compatibility with various reaction conditions further enhance its utility in synthetic chemistry.

1-Bromo-4-(bromodifluoromethyl)benzene structure

2358-32-9 structure

Product Name:1-Bromo-4-(bromodifluoromethyl)benzene

CAS No:2358-32-9

MF:C₇H₄Br₂F₂

MW:285.911467552185

MDL:MFCD15144710

CID:3164530

PubChem ID:22328069

Update Time:2025-11-05

1-Bromo-4-(bromodifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-4-(Bromodifluoromethyl)benzene
- Benzene, 1-bromo-4-(bromodifluoromethyl)-
- ZOTJZUPHVSVCKX-UHFFFAOYSA-N
- NE39451
- 1-Bromo-4-[bromo(difluoro)methyl]benzene
- 1-Bromo-4-(bromodifluoromethyl)benzene
- MDL： MFCD15144710
- Inchi： 1S/C7H4Br2F2/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H
- InChI Key： ZOTJZUPHVSVCKX-UHFFFAOYSA-N
- SMILES： BrC(C1C=CC(=CC=1)Br)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 130
XLogP3: 4.3
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.827 g/cm3 (20 ºC)
Boiling Point: 100 ºC (48 Torr)
Flash Point: 96.2±25.9 ºC,
Refractive Index: 1.5462 (589.3 nm 20 ºC)
Solubility: Insuluble (5.1E-3 g/L) (25 ºC),

1-Bromo-4-(bromodifluoromethyl)benzene Pricemore >>

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Alichem	A019092152-250mg	1-Bromo-4-(bromodifluoromethyl)benzene	2358-32-9	95%	250mg	$374.18	2023-09-02
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B858881-250mg	1-Bromo-4-(bromodifluoromethyl)benzene	2358-32-9	≥97%	250mg	￥980.00	2022-09-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y12945-1g	1-BRomo-4-(bromodifluoromethyl)benzene	2358-32-9	97%	1g	¥10129.0	2024-07-18
abcr	AB453115-250 mg	1-Bromo-4-(bromodifluoromethyl)benzene	2358-32-9		250MG	€518.00	2022-06-10
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eNovation Chemicals LLC	D626832-1g	1-Bromo-4-(bromodifluoromethyl)benzene	2358-32-9	97%	1g	$1000	2023-05-13
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